Cas no 1260383-53-6 (6-Chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1260383-53-6
• MF: C₇H₄ClIN₂
• MW: 278.48
• CID: 5070692
• PubChem ID: 123135498
• Update Time: 2026-03-01

6-Chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine
• 1260383-53-6
• E77251
• BS-52358
• 6-Chloro-2-iodo-4-azaindole
• 6-Chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine

• Inchi： 1S/C7H4ClIN2/c8-4-1-6-5(10-3-4)2-7(9)11-6/h1-3,11H
• InChI Key： XJDGUNJWYZVXGV-UHFFFAOYSA-N
• SMILES： C1C(Cl)=CN=C2C=C(I)NC=12

Computed Properties

• Exact Mass: 277.91077g/mol
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-Chloro-2-iodo-1H-pyrrolo[3,2-b]pyridine

6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine, identified by the CAS Registry Number 1260383-53-6, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The molecule features a pyrrole ring fused with a pyridine ring, substituted with chlorine and iodine atoms at positions 6 and 2, respectively. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.

The synthesis of 6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine typically involves multi-step organic reactions, often employing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic chemistry have enabled more efficient and selective routes to this compound, making it more accessible for research and development purposes. The compound's structure has been extensively studied using computational chemistry tools, providing insights into its electronic distribution and reactivity patterns.

In terms of applications, 6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been highlighted in several recent studies. For instance, researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cancer progression. The iodine substituent at position 2 is particularly valuable due to its radiolabeling capabilities, which can be exploited in diagnostic imaging techniques.

Recent studies have also focused on the photophysical properties of 6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine. Its absorption and emission characteristics make it a candidate for applications in optoelectronic devices. Additionally, the compound has been investigated for its role in supramolecular chemistry, where it can serve as a building block for self-assembled structures with potential applications in materials science.

The biological evaluation of 6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine has revealed interesting pharmacokinetic profiles. Preclinical studies suggest that the compound exhibits moderate bioavailability and selectivity towards certain cellular targets. However, further research is required to fully understand its toxicity profile and mechanism of action.

In conclusion, 6-Chloro-2-Iodo-1H-Pyrrolo[3,2-b]Pyridine (CAS No: 1260383-53-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.